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Compound of Interest

Compound Name: Thiobutabarbital

Cat. No.: B3421131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction and Application Notes
Thiobutabarbital, commonly known by trade names such as Inactin® or Brevinarcon, is a

short-acting barbiturate derivative developed in the 1950s.[1] Due to its sedative,

anticonvulsant, and hypnotic properties, it is frequently used in scientific research, particularly

in veterinary medicine, as an anesthetic for surgical procedures.[1][2] Thiobutabarbital is
valued in research settings as a long-lasting rodent anesthetic with minimal effects on

cardiovascular tone and renal output.[2]

The preparation of Thiobutabarbital solutions for experimental use requires careful attention

to ensure the stability, sterility, and proper concentration of the final solution. The sodium salt of

Thiobutabarbital is typically used for this purpose due to its high solubility in water.[3][4] The

stability of thiobarbiturate solutions is highly dependent on maintaining an alkaline pH, which

prevents precipitation of the less soluble free acid form. This document provides a detailed

protocol for the preparation of Thiobutabarbital sodium salt solutions intended for research

applications, emphasizing aseptic techniques and proper handling to ensure experimental

reproducibility and animal welfare.

Physicochemical and Formulation Data
A summary of the key quantitative data and formulation parameters for Thiobutabarbital and

its sodium salt is presented below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3421131?utm_src=pdf-interest
https://www.benchchem.com/product/b3421131?utm_src=pdf-body
http://medbox.iiab.me/kiwix/wikipedia_en_medicine_2019-12/A/Thiobutabarbital
http://medbox.iiab.me/kiwix/wikipedia_en_medicine_2019-12/A/Thiobutabarbital
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6486701.htm
https://www.benchchem.com/product/b3421131?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6486701.htm
https://www.benchchem.com/product/b3421131?utm_src=pdf-body
https://www.benchchem.com/product/b3421131?utm_src=pdf-body
https://www.drugfuture.com/chemdata/thiobutabarbital.html
https://pubchem.ncbi.nlm.nih.gov/compound/Inactin
https://www.benchchem.com/product/b3421131?utm_src=pdf-body
https://www.benchchem.com/product/b3421131?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3421131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Thiobutabarbital
Thiobutabarbital
Sodium Salt

Rationale &
References

Chemical Name
5-sec-butyl-5-ethyl-2-

thiobarbituric acid

sodium 5-butan-2-yl-

5-ethyl-4,6-dioxo-1H-

pyrimidine-2-thiolate

[1][3][4]

Synonyms Thibutabarbital Inactin, Brevinarcon [1][3][5]

CAS Number 2095-57-0 947-08-0 [3]

Molecular Formula C₁₀H₁₆N₂O₂S C₁₀H₁₅N₂NaO₂S [3][4]

Molecular Weight 228.31 g/mol 250.29 g/mol [3][5]

Physical Form Crystalline solid
Crystalline, slightly

hygroscopic solid
[3][4]

Solubility -

Readily soluble in

water; soluble in

alcohol.

[2][3][4]

Recommended

Solvent
-

Sterile Water for

Injection, USP

Based on high water

solubility and standard

practice for

injectables.[6]

Storage (Solid)

Store at room

temperature, tightly

sealed.

Store at room

temperature, tightly

sealed, protected from

moisture.

General guidance for

stable, solid

chemicals.

Storage (Solution) -

Use immediately.

Storage for more than

8 hours at 4°C is not

recommended. If

necessary, store in

airtight aliquots at

-20°C for up to one

month (general

guidance, not

specific).

[5][7]
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Experimental Protocol: Preparation of
Thiobutabarbital Solution (2.5% w/v)
Objective: To prepare a sterile 2.5% (25 mg/mL) solution of Thiobutabarbital sodium salt

suitable for intravenous or intraperitoneal injection in a research setting.

Disclaimer: This protocol is a general guideline. Researchers should consult relevant literature

and institutional guidelines (e.g., IACUC protocols) for dose and concentration specifics.

Thiobutabarbital is a controlled substance in some jurisdictions; all applicable regulations

must be followed. All procedures must be performed using aseptic techniques in a certified

laminar flow hood.

Materials and Equipment
Thiobutabarbital sodium salt powder (e.g., Inactin® hydrate)

Sterile Water for Injection, USP

Sterile, empty glass vials (10 mL or appropriate size)

Sterile syringes (1 mL, 5 mL, 10 mL)

Sterile needles (various gauges)

Sterile 0.22 µm syringe filter

Calibrated analytical balance

Vortex mixer

pH meter or sterile pH indicator strips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

70% Isopropyl alcohol

Step-by-Step Procedure
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Workspace Preparation:

Thoroughly disinfect the interior surfaces of the laminar flow hood with 70% isopropyl

alcohol.

Arrange all necessary sterile materials within the hood to ensure a logical workflow.

Calculations:

To prepare 10 mL of a 2.5% (w/v) solution, 250 mg of Thiobutabarbital sodium salt is

required.

Calculation: 10 mL * (25 mg / 1 mL) = 250 mg.

Weighing and Reconstitution:

Using a calibrated analytical balance, accurately weigh 250 mg of Thiobutabarbital
sodium salt powder onto sterile weigh paper and carefully transfer it into a sterile vial.

Using a sterile syringe, draw 10 mL of Sterile Water for Injection.

Slowly add the water to the vial containing the powder, directing the stream against the

inner wall of the vial to minimize foaming.

Dissolution:

Gently swirl the vial to wet the powder.

Mix the contents on a vortex mixer at a moderate speed until the powder is completely

dissolved.

Visually inspect the solution to confirm it is clear, colorless to light yellow, and free of any

visible particulates.[7]

pH Verification (Optional but Recommended):

For thiobarbiturates, an alkaline pH (typically 10-11) is crucial for maintaining solubility and

stability.[6]
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Using a sterile technique, withdraw a small aliquot to test the pH. If the pH is not

sufficiently alkaline, the solution may be unstable. Discard if significant deviation is

observed.

Sterile Filtration:

Attach a sterile 0.22 µm syringe filter to a new sterile syringe.

Draw the entire Thiobutabarbital solution into this syringe.

Carefully expel the solution through the filter into a final, sterile, labeled vial. This step

removes any potential microbial contamination or fine particulates.

Labeling and Storage:

Immediately label the final vial with the following information:

Compound Name: "Thiobutabarbital Sodium Salt"

Concentration: "25 mg/mL"

Date and Time of Preparation

"For Research Use Only"

Initials of the preparer

The solution should be used immediately after preparation.[2] Storage of solutions for

more than 8 hours at 4°C is not recommended.[7] If short-term storage is unavoidable,

protect the solution from light and store at 2-8°C for no longer than 24 hours.[6]

Workflow for Thiobutabarbital Solution Preparation
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Workflow for Thiobutabarbital Solution Preparation
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Caption: A flowchart illustrating the aseptic preparation of Thiobutabarbital solution.
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Safety Precautions
Handling: Thiobutabarbital sodium salt is a potent anesthetic. Handle with care, avoiding

inhalation of the powder and direct contact with skin or eyes.[4]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

nitrile gloves, and safety glasses, during preparation.

Spills: In case of a spill, dampen the solid material with water before transferring it to a

suitable container for disposal. Clean the contaminated area thoroughly with soap and water.

[4]

Disposal: Dispose of all waste materials, including unused solutions and contaminated

supplies, in accordance with institutional and local regulations for chemical and

pharmaceutical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b3421131#preparation-of-
thiobutabarbital-solution-for-experimental-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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